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Compound of Interest

Compound Name: Koavone

Cat. No.: B1176428 Get Quote

An investigation into the reproducibility of the effects of a substance referred to as "Koavone"

has revealed that the name corresponds to a commercially available fragrance ingredient, not a

compound with known therapeutic properties. This finding suggests a potential

misunderstanding in the initial query, which framed the substance within a biomedical research

and drug development context.

Koavone is identified as an aroma chemical utilized in the fragrance industry to impart woody

and floral scents, particularly with violet and orris nuances.[1][2][3][4] It is a product of

International Flavors & Fragrances (IFF) and is described as a highly diffusive ingredient used

to enhance amber notes in perfumes.[5][6] The chemical identity is listed as (Z)-3,4,5,6,6-

pentamethylhept-3-en-2-one, and its use is confined to perfumery and cosmetic applications.[3]

[4]

The initial request sought a comparative guide on the reproducibility of "Koavone's effects

across different labs," targeted at researchers and drug development professionals. The

requirements included detailed experimental protocols, quantitative data summarization, and

visualization of signaling pathways. However, a thorough search for scientific literature and

experimental data on the biological effects of Koavone yielded no results matching this

context. There are no published studies, clinical trials, or publicly available data concerning its

mechanism of action, signaling pathways, or therapeutic effects in a biological system.

It is possible that the name "Koavone" was mistaken for another substance with known

bioactive properties. For instance, "kavalactones," which are compounds derived from the kava
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plant (Piper methysticum), have been studied for their sedative and analgesic effects.[7][8] This

linguistic similarity could be a source of confusion.

Given that "Koavone" is a fragrance and not a pharmaceutical agent, the core requirements of

the original request—to provide comparative experimental data, protocols, and signaling

pathways—cannot be fulfilled. There is no evidence of its application or study within a

biomedical framework, and therefore no data exists to assess the reproducibility of its "effects"

in a scientific research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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